Cas no 1806020-25-6 (6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid
• CAS No: 1806020-25-6
• MF: C₇H₃F₂IN₂O₄
• MW: 344.011000871658
• CID: 4894129
• Update Time: 2025-10-11

6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H3F2IN2O4/c8-5(9)2-1-3(12(15)16)4(7(13)14)6(10)11-2/h1,5H,(H,13,14)
• InChI Key： NPXVHVCMLWWTJG-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(=CC(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid

Comprehensive Overview of 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid (CAS No. 1806020-25-6)

6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid (CAS No. 1806020-25-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention for its potential role in drug discovery and material science. Researchers are increasingly exploring its reactivity and utility in cross-coupling reactions, a topic frequently searched in academic and industrial databases.

The structural features of 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid make it a valuable intermediate in synthetic chemistry. Its nitro group and carboxylic acid functionality allow for diverse chemical transformations, aligning with current trends in green chemistry and sustainable synthesis. These keywords are often queried by professionals seeking eco-friendly alternatives in chemical manufacturing. The compound’s iodo substituent also positions it as a candidate for palladium-catalyzed reactions, a hot topic in peer-reviewed journals.

In the context of drug development, 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid is studied for its potential as a bioisostere, a term frequently searched by medicinal chemists. Its difluoromethyl group mimics the metabolic stability of trifluoromethyl groups while offering distinct electronic properties. This aligns with the growing demand for fluorinated compounds in pharmaceuticals, a trend highlighted in recent ACS (American Chemical Society) publications.

From an analytical perspective, the compound’s CAS No. 1806020-25-6 serves as a critical identifier in regulatory and safety documentation. Laboratories prioritize accurate CAS registry numbers to ensure compliance with global chemical inventories, a concern often raised in GMP (Good Manufacturing Practice) discussions. The compound’s purity and stability are also subjects of interest, particularly in HPLC and NMR analyses, which dominate search queries in analytical chemistry forums.

The agrochemical sector has shown interest in 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid due to its potential as a herbicide intermediate. With the rise of precision agriculture, researchers are investigating fluorinated pyridines for their selective herbicidal activity. This connects to popular searches on crop protection and sustainable farming, reflecting broader societal concerns about food security and environmental impact.

In material science, the compound’s nitropyridine core is explored for its electronic properties, relevant to organic semiconductors and photovoltaic materials. These applications resonate with the surge in renewable energy research, a trending topic in scientific and policy circles. The integration of halogenated heterocycles into functional materials is another area of active investigation, often cited in Nature Materials and similar journals.

Handling and storage recommendations for CAS No. 1806020-25-6 emphasize standard laboratory practices, avoiding any specialized hazard classifications. This aligns with the compound’s utility in high-throughput screening and combinatorial chemistry, where safety and scalability are paramount. Such keywords are frequently associated with industrial-scale synthesis queries in patent databases.

In summary, 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylic acid represents a versatile building block in modern chemistry. Its relevance to pharmaceuticals, agrochemicals, and advanced materials ensures its continued prominence in research. By addressing frequently searched terms like cross-coupling, fluorinated intermediates, and sustainable synthesis, this overview bridges technical depth with broader scientific interests.